Cas no 392685-27-7 (N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylthiophene-2-carboxamide)

• Product Name: N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylthiophene-2-carboxamide
• CAS No: 392685-27-7
• MF: C₂₁H₁₇BrN₄OS₂
• MW: 485.419880628586
• CID: 6293169
• PubChem ID: 18553019
• Update Time: 2025-10-30

N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylthiophene-2-carboxamide
• 392685-27-7
• F0508-5125
• N-[[5-[(4-bromophenyl)methylsulfanyl]-4-phenyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide
• AKOS024579162
• N-[(5-{[(4-bromophenyl)methyl]sulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]thiophene-2-carboxamide
• N-((5-((4-bromobenzyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)thiophene-2-carboxamide

• Inchi： 1S/C21H17BrN4OS2/c22-16-10-8-15(9-11-16)14-29-21-25-24-19(26(21)17-5-2-1-3-6-17)13-23-20(27)18-7-4-12-28-18/h1-12H,13-14H2,(H,23,27)
• InChI Key： XRLOMIKWWXFCKM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1=NN=C(CNC(C2=CC=CS2)=O)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 484.00272g/mol
• Monoisotopic Mass: 484.00272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 113Ų

Additional information on N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylthiophene-2-carboxamide

Comprehensive Analysis of N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylthiophene-2-carboxamide (CAS 392685-27-7)

The compound N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylthiophene-2-carboxamide (CAS 392685-27-7) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique 1,2,4-triazole core, combined with thiophene and bromophenyl moieties, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylthiophene-2-carboxamide has surged due to their versatility in medicinal chemistry. The presence of a bromine substituent enhances its reactivity, making it a valuable intermediate in cross-coupling reactions, a hot topic in synthetic organic chemistry. This aligns with the growing interest in sustainable synthesis and green chemistry, as scientists seek eco-friendly methods to produce such compounds.

The thiophene-carboxamide segment of this molecule is another area of focus, as thiophene derivatives are widely studied for their bioactive properties. This structural feature is often associated with anti-inflammatory and antimicrobial activities, which are highly relevant in the context of rising antibiotic resistance and chronic inflammatory diseases. Researchers are exploring whether CAS 392685-27-7 could contribute to novel therapeutic strategies in these areas.

From a computational chemistry perspective, N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylthiophene-2-carboxamide presents an interesting case for molecular docking and QSAR studies. Its diverse functional groups allow for multiple binding modes, making it a compelling subject for AI-driven drug design—a rapidly growing field that merges machine learning with chemical innovation. This ties into broader discussions about digital transformation in drug discovery, a frequently searched topic among professionals.

In material science, the 1,2,4-triazole scaffold of this compound has shown potential in organic electronics and photovoltaic applications. The conjugated system formed by its aromatic rings could facilitate charge transport, a critical property for OLEDs and solar cells. As renewable energy solutions gain traction, compounds like CAS 392685-27-7 may play a role in advancing next-generation technologies.

Quality control and analytical characterization of N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylthiophene-2-carboxamide typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and validate structural integrity, addressing the pharmaceutical industry's emphasis on quality-by-design (QbD) principles. This resonates with current regulatory trends and the push for data integrity in chemical manufacturing.

In conclusion, CAS 392685-27-7 represents a multifaceted compound with broad interdisciplinary relevance. Its applications span from drug development to advanced materials, reflecting the convergence of chemistry, biology, and technology. As research continues, this compound may unlock new possibilities in personalized medicine and sustainable technologies, answering some of the most pressing questions in modern science.